Cas no 1351586-56-5 (1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate)
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
- (1-methylbenzimidazol-5-yl) 3,4-difluorobenzoate
- AKOS024540488
- VU0538096-1
- 1-methyl-1H-benzo[d]imidazol-5-yl 3,4-difluorobenzoate
- F6229-0124
- 1351586-56-5
-
- Inchi: 1S/C15H10F2N2O2/c1-19-8-18-13-7-10(3-5-14(13)19)21-15(20)9-2-4-11(16)12(17)6-9/h2-8H,1H3
- InChI Key: XVCGLBIETPYGEP-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C2N(C)C=NC2=C1)(=O)C1=CC=C(F)C(F)=C1
Computed Properties
- Exact Mass: 288.07103389g/mol
- Monoisotopic Mass: 288.07103389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6229-0124-2μmol |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-5μmol |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-10μmol |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-20μmol |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-1mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-2mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-3mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-4mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-5mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6229-0124-10mg |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate |
1351586-56-5 | 10mg |
$79.0 | 2023-09-09 |
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
Comprehensive Overview of 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate (CAS No. 1351586-56-5): Properties, Applications, and Industry Relevance
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate (CAS No. 1351586-56-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative combines a benzodiazole core with a difluorobenzoate moiety, offering unique physicochemical properties. Its molecular structure features a methyl-substituted benzodiazole linked to a 3,4-difluorobenzoate group, which contributes to its stability and reactivity profile. Researchers are increasingly exploring this compound due to its potential as a building block for advanced materials and bioactive molecules.
The compound's fluorinated aromatic system enhances its lipophilicity, making it valuable for drug design applications where membrane permeability is critical. Recent studies highlight its utility in developing fluorescence probes and photoactive materials, aligning with current trends in bioimaging technology and organic electronics. The presence of both electron-donating (methyl group) and electron-withdrawing (fluorine atoms) substituents creates an interesting electronic landscape that researchers are investigating for charge-transfer applications.
From a synthetic chemistry perspective, 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate serves as an important intermediate in heterocyclic chemistry. Its CAS No. 1351586-56-5 has become a frequently searched identifier in chemical databases, reflecting growing industrial interest. The compound's stability under various conditions makes it suitable for high-throughput screening applications, particularly in medicinal chemistry projects targeting enzyme inhibition.
Environmental and safety considerations for this compound follow standard laboratory protocols for organic esters. While not classified as hazardous, proper handling procedures should be maintained due to its potential irritant properties. The scientific community continues to explore its structure-activity relationships, particularly how the difluorophenyl moiety influences biological interactions compared to non-fluorinated analogs.
Analytical characterization of CAS 1351586-56-5 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints have been well-documented, facilitating its identification in complex mixtures. These analytical data points are crucial for quality control in contract research organizations and pharmaceutical development pipelines.
Emerging applications for 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate include its use in polymer modification and as a precursor for liquid crystal materials. The fluorine atoms impart unique intermolecular interactions that can influence material properties at the macroscopic level. This aligns with current industry demands for high-performance specialty chemicals that enable technological advancements in flexible electronics and optoelectronic devices.
Commercial availability of CAS No. 1351586-56-5 has expanded in recent years, with multiple suppliers offering it as a research-grade chemical. Pricing trends reflect its status as a low-volume specialty compound, with costs influenced by purity requirements and batch sizes. The compound's shelf life and storage conditions (typically ambient temperature under inert atmosphere) make it practical for laboratory use without specialized infrastructure.
Future research directions for this compound may explore its potential in catalysis and supramolecular chemistry. The benzodiazole-difluorobenzoate combination presents opportunities for designing molecular recognition systems, particularly in sensor development. As synthetic methodologies advance, derivatives of 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate may find applications in emerging fields like targeted drug delivery and bioorthogonal chemistry.
1351586-56-5 (1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)